Cas no 2248319-39-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate
• CAS No: 2248319-39-1
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 6448772
• PubChem ID: 165726475
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate
• 2248319-39-1
• EN300-6520615

• Inchi： 1S/C20H19NO6/c1-25-14-11-10-13(17(12-14)26-2)6-5-9-18(22)27-21-19(23)15-7-3-4-8-16(15)20(21)24/h3-4,7-8,10-12H,5-6,9H2,1-2H3
• InChI Key： BLVHRFVGCASDJW-UHFFFAOYSA-N
• SMILES： O(C(CCCC1C=CC(=CC=1OC)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 369.12123733g/mol
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate: A Comprehensive Overview

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate (CAS No. 2248319-39-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention due to their unique structural features and bioactive properties. The molecule's structure is characterized by a fused isoindole ring system and a substituted butanoate group, making it a versatile platform for further chemical modifications and applications.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The isoindole ring system in this compound provides a rigid framework that can be exploited for enhancing molecular stability and bioavailability. Additionally, the presence of the 2,4-dimethoxyphenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. These features make 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed various strategies, including Friedel-Crafts acylation and ring-closing metathesis, to construct the isoindole core. The introduction of the butanoate side chain is typically achieved through esterification reactions, ensuring precise control over the molecule's functionality. The development of efficient synthetic routes has been a focal point in recent studies, with an emphasis on improving yield and reducing environmental impact.

In terms of biological activity, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate has shown potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to suppress cyclooxygenase (COX) activity, making it a candidate for anti-inflammatory drug development. Furthermore, its interaction with nuclear receptors has been investigated, suggesting applications in hormone-related therapies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. Molecular docking studies have revealed that the isoindole ring system plays a critical role in stabilizing interactions within enzyme active sites. These insights have guided the design of analogs with enhanced potency and selectivity.

Another area of interest lies in the compound's application as a building block for more complex molecular architectures. Its modular structure allows for easy functionalization, enabling the creation of libraries of isoindole derivatives for high-throughput screening. This approach has been instrumental in identifying novel leads for therapeutic interventions.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,4-dimethoxyphenyl)butanoate represents a compelling example of how structural diversity can be harnessed to advance chemical research and drug discovery. With ongoing efforts to optimize its synthesis and elucidate its biological roles, this compound continues to be a focal point in contemporary scientific investigations.